Cas no 2580222-64-4 (Tert-butyl 3-amino-1,2-oxazole-4-carboxylate)

• Product Name: Tert-butyl 3-amino-1,2-oxazole-4-carboxylate
• CAS No: 2580222-64-4
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5605207
• PubChem ID: 67254597
• Update Time: 2025-08-04

Tert-butyl 3-amino-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580222-64-4
• EN300-27725289
• tert-butyl 3-amino-1,2-oxazole-4-carboxylate
• SCHEMBL2032255
• Tert-butyl 3-amino-1,2-oxazole-4-carboxylate

• Inchi： 1S/C8H12N2O3/c1-8(2,3)13-7(11)5-4-12-10-6(5)9/h4H,1-3H3,(H2,9,10)
• InChI Key： ONCNMWZLDSBZPK-UHFFFAOYSA-N
• SMILES： O(C(C1=CON=C1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Additional information on Tert-butyl 3-amino-1,2-oxazole-4-carboxylate

Tert-butyl 3-amino-1,2-oxazole-4-carboxylate (CAS No. 2580222-64-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 3-amino-1,2-oxazole-4-carboxylate, identified by its CAS number 2580222-64-4, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic derivative has garnered attention due to its versatile applications in the synthesis of biologically active molecules. The oxazole core, a five-membered aromatic ring containing two nitrogen atoms, is a privileged scaffold in medicinal chemistry, contributing to the development of drugs with diverse pharmacological properties.

The structure of Tert-butyl 3-amino-1,2-oxazole-4-carboxylate features a carboxylate group at the 4-position and an amino group at the 3-position, flanked by a tert-butyl substituent. This arrangement imparts unique reactivity and stability, making it an invaluable intermediate in the construction of more complex molecules. The tert-butyl group, in particular, enhances the compound's resistance to hydrolysis and oxidation, facilitating its use in multi-step synthetic pathways.

In recent years, there has been a surge in research focused on oxazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential as antimicrobial agents, anti-inflammatory drugs, and even as precursors to anticancer therapeutics. The amino and carboxylate functionalities in Tert-butyl 3-amino-1,2-oxazole-4-carboxylate provide multiple points for chemical modification, allowing for the facile introduction of additional pharmacophores or tags for diagnostic purposes.

One of the most compelling applications of this compound is in the synthesis of protease inhibitors. Proteases play a crucial role in various physiological processes and are often implicated in diseases such as cancer and neurodegenerative disorders. By leveraging the reactivity of the oxazole ring and the protective nature of the tert-butyl group, researchers have developed novel inhibitors that target specific protease enzymes with high selectivity. For instance, derivatives of Tert-butyl 3-amino-1,2-oxazole-4-carboxylate have been investigated as potential treatments for Alzheimer's disease by inhibiting beta-secretase activity.

The pharmaceutical industry has also harnessed the potential of this compound in the development of vaccines and immunomodulators. The ability to modify the oxazole core with various substituents allows for the creation of molecules that can elicit specific immune responses. Recent studies have demonstrated that certain oxazole derivatives can enhance T-cell activation and cytokine production, making them promising candidates for therapeutic vaccines against infectious diseases and cancer.

Another area where Tert-butyl 3-amino-1,2-oxazole-4-carboxylate has shown promise is in the field of materials science. The unique electronic properties of oxazole derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). Researchers have incorporated these compounds into thin-film transistors and photovoltaic cells, achieving improved charge transport and luminescence characteristics. This interdisciplinary application highlights the versatility of this chemical entity beyond traditional pharmaceuticals.

The synthesis of Tert-butyl 3-amino-1,2-oxazole-4-carboxylate typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the oxazole ring efficiently. Additionally, protecting group strategies are often utilized to safeguard reactive sites during subsequent transformations. The tert-butyl ester group provides a convenient handle for further functionalization via hydrolysis or transesterification reactions.

In conclusion, Tert-butyl 3-amino-1,2-oxazole-4-carboxylate (CAS No. 2580222-64-4) represents a cornerstone in modern pharmaceutical synthesis. Its structural features enable diverse modifications, making it a valuable building block for developing novel therapeutics across multiple disease areas. As research continues to uncover new biological activities and synthetic applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.